Cas no 2503156-08-7 ((2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid)

• Product Name: (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• CAS No: 2503156-08-7
• MF: C₁₅H₁₇NO₄
• MW: 275.299784421921
• CID: 5599409
• PubChem ID: 94071317
• Update Time: 2025-05-23

(2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(2R,3R)-1-cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• EN300-27148812
• (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid
• 2503156-08-7

• Inchi： 1S/C15H17NO4/c1-20-11-6-2-9(3-7-11)14-12(15(18)19)8-13(17)16(14)10-4-5-10/h2-3,6-7,10,12,14H,4-5,8H2,1H3,(H,18,19)/t12-,14+/m0/s1
• InChI Key： IKVZZFZSCXRLKT-GXTWGEPZSA-N
• SMILES： O=C1C[C@H](C(=O)O)[C@@H](C2C=CC(=CC=2)OC)N1C1CC1

Computed Properties

• Exact Mass: 275.11575802g/mol
• Monoisotopic Mass: 275.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 399
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 66.8Ų

Additional information on (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid

(2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic Acid (CAS No. 2503156-08-7)

The compound (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2503156-08-7) is a highly specialized organic molecule with significant potential in various fields of chemistry and pharmacology. This compound is characterized by its unique stereochemistry and structural features, which contribute to its diverse applications. The molecule consists of a pyrrolidine ring system with a cyclopropyl group at position 1, a 4-methoxyphenyl group at position 2, and a carboxylic acid group at position 3. The stereochemistry at positions 2 and 3 is defined as (2S,3S), which plays a crucial role in its biological activity and chemical reactivity.

Recent studies have highlighted the importance of this compound in the development of novel therapeutic agents. The presence of the cyclopropyl group introduces strain into the molecule, which can enhance its reactivity in certain chemical transformations. Additionally, the 4-methoxyphenyl group contributes to the molecule's aromaticity and can serve as a site for further functionalization. The carboxylic acid group at position 3 provides acidity and can act as a reactive site for esterification or amidation reactions, making this compound versatile in synthetic chemistry.

In terms of synthesis, researchers have explored various methodologies to construct this complex molecule. One notable approach involves the use of asymmetric catalysis to establish the (2S,3S) stereochemistry. This method not only ensures high enantiomeric purity but also facilitates scalability for potential industrial applications. Another area of interest is the exploration of this compound's reactivity under different reaction conditions, such as nucleophilic additions or cyclopropane-opening reactions, which could lead to new drug candidates or advanced materials.

The biological activity of (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid has been extensively studied in recent years. Preclinical studies have demonstrated its potential as an inhibitor of certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. Furthermore, its ability to modulate cellular signaling pathways has opened up new avenues for research in oncology and neurodegenerative diseases.

From an environmental perspective, the synthesis and application of this compound have been optimized to minimize ecological impact. Researchers have developed eco-friendly synthetic routes that utilize renewable resources and reduce waste generation. These advancements align with global efforts to promote sustainable chemistry practices.

In conclusion, (2S,3S)-1-Cyclopropyl-2-(4-methoxyphenyl)-5-oxopyrrolidine-3-carboxylic acid (CAS No. 2503156-08-7) represents a cutting-edge molecule with multifaceted applications across chemistry and pharmacology. Its unique structure, stereochemistry, and reactivity make it an invaluable tool for advancing scientific research and developing innovative solutions in various industries.